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Compound of Interest

Compound Name: Disperse Blue 54

Cat. No.: B1173335 Get Quote

For researchers and professionals in the textile and dyeing industry, the selection of high-

performance disperse dyes is critical for achieving desired color fastness and quality on

polyester substrates. This guide provides an objective comparison of Disperse Blue 54 against

three common alternatives: Disperse Blue 60, Disperse Blue 79, and Disperse Blue 77. The

comparison is based on reported fastness properties, supported by standardized testing

methodologies.

This report compiles available data on the light, wash, sublimation, perspiration, and ironing

fastness of these four blue disperse dyes. While efforts were made to gather data based on

consistent ISO standards, some variations in the cited test methods were noted and are

indicated in the comparison table. Unfortunately, specific CIELAB Lab* colorimetric data for

these dyes on a standardized polyester substrate were not available in the public domain at the

time of this research.

Comparative Performance Data
The following table summarizes the fastness properties of Disperse Blue 54 and its

alternatives. The ratings are based on a scale of 1 to 5 for wash, sublimation, perspiration, and

ironing fastness (where 5 is excellent), and 1 to 8 for light fastness (where 8 is maximum

fastness).
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Dye
Name

C.I.
Name

CAS
Number

Light
Fastnes
s (ISO
105-
B02)

Wash
Fastnes
s (ISO
105-
C06)

Sublima
tion
Fastnes
s (ISO
105-
P01)

Perspira
tion
Fastnes
s (ISO
105-
E04)

Ironing
Fastnes
s (ISO
105-
X11)

Disperse

Blue 54

Disperse

Blue 54

12217-

77-5
7[1] 4-5[1] 3 5[1] 4-5[1]

Disperse

Blue 60

Disperse

Blue 60

12217-

80-0
6-7[2]

4-5 (ISO

105-C03)

[2]

4-5[2] 5[3] 4-5[3]

Disperse

Blue 79

Disperse

Blue 79

12239-

34-8
6-7[4]

5

("ISO3")

5 (Dry

Heat)
5[4] 5[4]

Disperse

Blue 77

Disperse

Blue 77

20241-

76-3
6-7[5] 4[5] 5[5] 5[5] 5[5]

Note on Data: There are inconsistencies in the specific ISO test methods cited in available

sources. For instance, the wash fastness for Disperse Blue 60 is reported against ISO 105-

C03, while for Disperse Blue 79, it is ambiguously listed as "ISO3". The sublimation fastness

for Disperse Blue 79 is noted as "Dry heat". Readers should consider these variations when

making direct comparisons.

Experimental Protocols
The following is a generalized experimental protocol for dyeing polyester fabric with disperse

dyes, which can be adapted for comparative performance evaluation.

Materials and Equipment:
Pre-scoured and heat-set 100% polyester fabric

Disperse dye (e.g., Disperse Blue 54)

Dispersing agent
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Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

High-temperature, high-pressure laboratory dyeing apparatus

Spectrophotometer for color measurement (if available)

Standardized light source for visual assessment

Launder-Ometer for wash fastness testing

Sublimation tester/iron

Grey scales for assessing color change and staining

Dyeing Procedure (High-Temperature, High-Pressure
Method):

Dye Bath Preparation:

Prepare a dye bath with a liquor-to-goods ratio of 10:1.

Disperse the required amount of dye (e.g., 1% on weight of fabric) in a small amount of

water with a dispersing agent to form a paste.

Add the dye dispersion to the dye bath.

Add a wetting agent and a dispersing agent to the bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[2]

Dyeing Process:

Introduce the polyester fabric into the dye bath at room temperature.

Raise the temperature of the dye bath to 60°C and maintain for 15 minutes.[2]

Increase the temperature to 130°C at a rate of 2°C/minute.[2]
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Continue dyeing at 130°C for 60 minutes.[2]

Cool the dye bath down to 70°C.

After-treatment (Reduction Clearing):

Rinse the dyed fabric.

Prepare a fresh bath with sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).

Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface dye.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid.

Rinse again and dry.

Fastness Testing:
Light Fastness: Evaluate according to ISO 105-B02 using a Xenon arc lamp.

Washing Fastness: Test according to ISO 105-C06 (e.g., test C2S at 60°C).

Sublimation Fastness: Assess according to ISO 105-P01 by treating the specimen at a

specified temperature (e.g., 180°C for 30 seconds).

Perspiration Fastness: Evaluate according to ISO 105-E04 using both acidic and alkaline

solutions.

Ironing Fastness: Test according to ISO 105-X11 at a specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key stages in the performance evaluation of disperse

dyes.
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Experimental workflow for disperse dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

http://www.worlddyevariety.com/disperse-dyes/disperse-blue-54.html
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/document/215016365/Dyeing-of-Polyester-Fabric-With-Disperse-Dyes
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-60.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-77.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/disperse-blue-77.html
https://www.benchchem.com/product/b1173335#performance-comparison-of-disperse-blue-54-with-alternative-blue-disperse-dyes
https://www.benchchem.com/product/b1173335#performance-comparison-of-disperse-blue-54-with-alternative-blue-disperse-dyes
https://www.benchchem.com/product/b1173335#performance-comparison-of-disperse-blue-54-with-alternative-blue-disperse-dyes
https://www.benchchem.com/product/b1173335#performance-comparison-of-disperse-blue-54-with-alternative-blue-disperse-dyes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

